Cas no 30843-69-7 (Aceticacid, 2,2'-[1,3,4-thiadiazole-2,5-diylbis(thio)]bis-)

• Product Name: Aceticacid, 2,2'-[1,3,4-thiadiazole-2,5-diylbis(thio)]bis-
• CAS No: 30843-69-7
• MF: C₆H₆N₂O₄S₃
• MW: 266.317837238312
• CID: 304267
• PubChem ID: 4145504
• Update Time: 2025-04-19

Aceticacid, 2,2'-[1,3,4-thiadiazole-2,5-diylbis(thio)]bis- Chemical and Physical Properties

Names and Identifiers

• Aceticacid, 2,2'-[1,3,4-thiadiazole-2,5-diylbis(thio)]bis-
• 2-[[5-(carboxymethylsulfanyl)-1,3,4-thiadiazol-2-yl]sulfanyl]acetic acid
• (1,3,4-Thiadiazole-2,5-diyldithio)diaceticacid
• Aceticacid, (1,3,4-thiadiazole-2,5-diyldithio)di-(7CI,8CI)
• AKOS000267775
• DTXSID40399889
• SBB039262
• SCHEMBL8436040
• (1,3,4-thia-diazole-2,5-diyldithio) diacetic acid
• 2,5-Bis(carboxymethylthio)-1,3,4-thiadiazole
• 2,2'-((1,3,4-Thiadiazole-2,5-diyl)bis(sulfanediyl))diacetic acid
• 30843-69-7

• Inchi： 1S/C6H6N2O4S3/c9-3(10)1-13-5-7-8-6(15-5)14-2-4(11)12/h1-2H2,(H,9,10)(H,11,12)
• InChI Key： DRWZLZORCZNETP-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1SCC(=O)O)SCC(=O)O

Computed Properties

• Exact Mass: 265.94908
• Monoisotopic Mass: 265.94897020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 179Ų

Experimental Properties

• PSA: 100.38